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Compound of Interest

Compound Name: BI-882370

Cat. No.: B606099 Get Quote

For the safe and compliant disposal of the RAF kinase inhibitor BI-882370, researchers,

scientists, and drug development professionals must adhere to specific protocols designed to

mitigate environmental and health risks. While a definitive, publicly available disposal

procedure for BI-882370 is not available, this guide provides essential safety information based

on its known properties and general best practices for laboratory chemical waste management.

The primary source for detailed handling and disposal instructions is the Safety Data Sheet

(SDS) provided by the manufacturer, which should be consulted before use.[1]

Key Chemical and Safety Data
A summary of the pertinent information for BI-882370 is presented below, compiled from

various suppliers. This data is crucial for assessing the potential hazards and determining the

appropriate disposal route.
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Property Value Source

Chemical Formula C28H33F2N7O2S [1][2][3]

Molecular Weight 569.67 g/mol [2]

Appearance Crystalline solid, Solid powder [1][3]

Purity ≥95% - 99.16% [1][4]

Solubility
Soluble in DMSO, ethanol, and

dimethyl formamide.[1][3]
[1][3]

Storage
Store at -20°C for long-term

stability.[1][2][3][4]
[1][2][3][4]

Handling Precautions

Should be considered

hazardous. Avoid ingestion,

inhalation, and contact with

eyes, skin, and clothing. Wash

thoroughly after handling.[1]

[1]

General Disposal Workflow
The proper disposal of any chemical, including BI-882370, follows a structured decision-making

process. The following diagram illustrates a general workflow that emphasizes the importance

of consulting the Safety Data Sheet (SDS) and institutional guidelines.
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General Laboratory Chemical Disposal Workflow

Start: Chemical Waste for Disposal
(BI-882370)

Consult Safety Data Sheet (SDS)
for specific disposal instructions

Is the waste hazardous?
(e.g., toxic, flammable, corrosive, reactive)

Segregate into appropriate
hazardous waste stream:
- Solid Chemical Waste

- Liquid Chemical Waste (Halogenated/Non-halogenated)

Yes

Dispose of as non-hazardous waste
according to institutional guidelines

(e.g., designated solid waste container)

No

Package in a compatible, sealed,
and properly labeled container

Arrange for pickup by
authorized waste management personnel

End

Click to download full resolution via product page
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Caption: General workflow for the disposal of laboratory chemicals, emphasizing SDS

consultation.

Step-by-Step Disposal Guidance
In the absence of a specific SDS for BI-882370, the following general procedures for the

disposal of research compounds should be followed. It is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

For Unused or Expired BI-882370 (Solid Form):
Hazard Assessment: Review the handling precautions which state the material should be

considered hazardous.[1]

Waste Identification: This is a solid chemical waste.

Packaging:

Place the original vial or a securely sealed container with the BI-882370 powder into a

larger, compatible, and clearly labeled hazardous waste container for solid chemicals.

The label should include "Hazardous Waste," the chemical name ("BI-882370"), and the

approximate quantity.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for collection by your institution's EHS or a licensed hazardous waste

disposal contractor.

For BI-882370 Solutions (e.g., in DMSO):
Hazard Assessment: The solution is considered hazardous due to both the dissolved BI-
882370 and the solvent (e.g., DMSO).

Waste Identification: This is a liquid chemical waste. Depending on your institution's policies,

it may need to be segregated into halogenated or non-halogenated solvent waste streams.
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Packaging:

Collect the waste solution in a sealable, leak-proof container designated for liquid

chemical waste.

Ensure the container is compatible with the solvent used.

Clearly label the container with "Hazardous Waste," the full chemical names of all

components (e.g., "BI-882370 in DMSO"), and their approximate concentrations.

Storage: Keep the waste container sealed when not in use and store it in a designated

satellite accumulation area with secondary containment.

Disposal: Request a pickup from your institution's EHS or their designated waste

management service.

For Contaminated Labware:
Solid Waste (e.g., pipette tips, tubes, gloves):

If grossly contaminated with BI-882370, these items should be considered solid chemical

waste and disposed of in the designated hazardous solid waste container.

If only trace amounts are present, follow your institution's guidelines for chemically

contaminated labware.

Glassware:

Decontaminate glassware by rinsing with a suitable solvent. The rinseate must be

collected and disposed of as hazardous liquid chemical waste.

After decontamination, the glassware can typically be washed and reused. If it is to be

disposed of, it should be placed in a designated broken glass container after

decontamination.

Disclaimer: This information is intended as a general guide and is not a substitute for the official

Safety Data Sheet (SDS) and your institution's specific waste disposal protocols. Always

prioritize the guidance from your EHS department and the manufacturer's SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. mybiosource.com [mybiosource.com]

3. medkoo.com [medkoo.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Proper Disposal of BI-882370: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606099#bi-882370-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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